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Compound of Interest

Compound Name: 2-Ethenylphenol

Cat. No.: B127231 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Ethenylphenol, also known as 2-hydroxystyrene or o-vinylphenol, is an aromatic organic

compound of significant interest in chemical synthesis and as a potential modulator of

biological pathways. This technical guide provides a comprehensive overview of its chemical

structure, physicochemical properties, synthesis methodologies, and known biological

activities. Detailed experimental protocols for its synthesis via the Wittig reaction and Claisen

rearrangement are presented, alongside a summary of its spectroscopic data for

characterization. Furthermore, this guide explores its inhibitory effects on prostaglandin

synthesis and its interactions with bacterial enzymes, offering insights for researchers in drug

discovery and development.

Chemical Structure and Identification
2-Ethenylphenol is a phenolic compound characterized by a vinyl group attached to the ortho

position of the hydroxyl group on the benzene ring.

Systematic Name: 2-ethenylphenol Synonyms: 2-Hydroxystyrene, o-Vinylphenol, o-

Hydroxystyrene[1] CAS Number: 695-84-1[2] Molecular Formula: C₈H₈O[2] Molecular Weight:

120.15 g/mol [2]
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Ylide Preparation

Wittig Reaction Work-up and Purification

Methyltriphenylphosphonium bromide in anhydrous THF Add strong base (e.g., n-BuLi) at 0°C Formation of Methylenetriphenylphosphorane (Ylide)

Add salicylaldehyde to ylide solutionSalicylaldehyde in anhydrous THF Stir at room temperature Quench with water Extract with organic solvent Wash with brine and dry Concentrate in vacuo Column Chromatography Pure 2-Ethenylphenol

Claisen Rearrangement Isomerization Purification

Allyl Phenyl Ether Heat to 200-250°C 2-Allylphenol Dissolve 2-Allylphenol Add catalyst (base or transition metal) Heat to reflux Work-up (neutralize, extract, dry, concentrate) Column Chromatography or Distillation Pure 2-Ethenylphenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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